N-(4-acetylphenyl)-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H16N4O5/c1-13(25)14-2-6-16(7-3-14)21-19(26)12-23-20(27)11-10-18(22-23)15-4-8-17(9-5-15)24(28)29/h2-11H,12H2,1H3,(H,21,26)
• InChI Key: MCLHJQZADGXOND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O5
• Molecular Weight: 392.4 g/mol
• CAS No.: 899990-62-6

Description

N-(4-acetylphenyl)-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H16N4O5 and its molecular weight is 392.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Analysis

The synthesis of pyridazin-3-one derivatives and their utility in further chemical synthesis offer insights into the methodologies that might be relevant for the compound . Ibrahim and Behbehani (2014) established a general route for synthesizing a novel class of pyridazin-3-one derivatives, showcasing the compound's potential for creating a variety of chemically significant molecules. These derivatives were formed as the sole isolable products in excellent yield, indicating the efficiency of the synthesis process (Ibrahim & Behbehani, 2014).

Potential Applications in Pharmacology

Although direct applications of N-(4-acetylphenyl)-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide in pharmacology were not explicitly found, related compounds have been studied for their pharmacological potentials. For instance, the synthesis and antimicrobial activity of novel diphenylamine derivatives, as investigated by Kumar and Mishra (2015), indicate that structurally similar compounds can possess significant antimicrobial as well as antifungal activities. This suggests that this compound could be explored for similar biological activities (Kumar & Mishra, 2015).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Rani et al. (2014) developed new chemical entities as potential anticancer, anti-inflammatory, and analgesic agents, including 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives. These investigations revealed that compounds with halogens on the aromatic ring showed significant anticancer and anti-inflammatory activity. This highlights the potential for this compound to be explored in similar therapeutic contexts (Rani et al., 2014).